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Compound of Interest

Compound Name:
Ethyl 2-

oxocyclohexanecarboxylate

Cat. No.: B158149 Get Quote

For researchers and professionals in scientific and drug development fields, the proper

management and disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. Ethyl 2-oxocyclohexanecarboxylate, a common reagent in

organic synthesis, requires careful handling and adherence to specific disposal protocols to

mitigate potential hazards. This guide provides essential, immediate safety and logistical

information, including a detailed operational plan for its proper disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle Ethyl 2-
oxocyclohexanecarboxylate with the appropriate Personal Protective Equipment (PPE). This

includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should occur in

a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of

vapors.[1][2] Ensure that eyewash stations and safety showers are readily accessible.[3][4]

Summary of Key Chemical Data
The following table summarizes essential quantitative data for Ethyl 2-
oxocyclohexanecarboxylate, which informs safe handling and disposal practices.
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Property Value

CAS Number 1655-07-8

Molecular Formula C₉H₁₄O₃

Molecular Weight 170.21 g/mol

Appearance Clear, colorless to pale yellow liquid[5]

Boiling Point 106 °C @ 11 mmHg[3][4]

Flash Point 85 °C / 185 °F[3][4]

Density ~1.060 g/mL[3][4]

Hazards
Combustible liquid[3][4], Causes skin and

serious eye irritation[4]

Step-by-Step Disposal Protocol
The disposal of Ethyl 2-oxocyclohexanecarboxylate must be carried out in strict accordance

with local, state, and federal regulations.[6][7] The following is a general procedural guide

based on established best practices for chemical waste management.

Step 1: Waste Identification and Characterization

Treat all waste containing Ethyl 2-oxocyclohexanecarboxylate as hazardous chemical

waste.[8]

This includes the pure chemical, solutions containing it, and any materials contaminated with

it, such as absorbent pads used for spills.[8]

Step 2: Waste Segregation and Collection

Do not mix Ethyl 2-oxocyclohexanecarboxylate waste with other incompatible waste

streams. It is incompatible with acids, bases, and reducing agents.[3][4]

Collect liquid waste in a dedicated, properly labeled container. The original chemical

container is often the best choice.[8]
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Containers must be made of a compatible material (plastic is often preferred), be in good

condition, and have a secure, leak-proof lid.[8][9][10]

Solid waste, such as contaminated gloves or paper towels, should be collected separately in

a labeled, sealed container.[1]

Step 3: Labeling the Waste Container

Properly label the waste container as soon as you begin accumulating waste.[6][8]

The label must clearly state "Hazardous Waste" and include the full chemical name: "Ethyl
2-oxocyclohexanecarboxylate".

List all constituents of the waste, including solvents and their approximate percentages.

Indicate the associated hazards (e.g., "Combustible," "Irritant").

Include the accumulation start date.

Step 4: Storage of Chemical Waste

Store the sealed waste container in a designated and well-ventilated Satellite Accumulation

Area within the laboratory.[10]

The storage area should be away from heat sources, open flames, and direct sunlight.[3][4]

[6]

Utilize secondary containment, such as a spill tray, to prevent the spread of material in case

of a leak.[9][11]

Ensure that incompatible wastes are physically segregated.[9]

Step 5: Arranging for Final Disposal

Never dispose of Ethyl 2-oxocyclohexanecarboxylate down the drain or in the regular

trash.[8][9]
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Disposal must be handled by your institution's Environmental Health and Safety (EH&S)

office or a licensed hazardous waste disposal contractor.[2][6]

Follow your institution's specific procedures for requesting a chemical waste pickup.[10]

Provide the waste disposal personnel with all necessary documentation, including the

chemical name and known hazards.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ethyl 2-oxocyclohexanecarboxylate.
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*TSDF: Treatment, Storage, and Disposal Facility
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Caption: Workflow for the safe disposal of Ethyl 2-oxocyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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